2-[(3-methyl-1H-1,2,4-triazol-5-yl)thio]-N-(4-pyrrolidin-1-ylbutyl)acetamide

• IUPAC Name: 2-[(5-methyl-1H-1,2,4-triazol-3-yl)sulfanyl]-N-(4-pyrrolidin-1-ylbutyl)acetamide
• InChI: InChI=1S/C13H23N5OS/c1-11-15-13(17-16-11)20-10-12(19)14-6-2-3-7-18-8-4-5-9-18/h2-10H2,1H3,(H,14,19)(H,15,16,17)
• InChI Key: QHLOAGFFLLIDRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NN1)SCC(=O)NCCCCN2CCCC2
• Molecular Formula: C13H23N5OS
• Molecular Weight: 297.42 g/mol

Description

2-[(3-methyl-1H-1,2,4-triazol-5-yl)thio]-N-(4-pyrrolidin-1-ylbutyl)acetamide, also known as MTA, is a chemical compound that has been studied extensively for its potential applications in scientific research. MTA is a thioamide derivative that has been shown to have various biochemical and physiological effects, making it a promising compound for research purposes.

Mechanism of Action

The exact mechanism of action of 2-[(3-methyl-1H-1,2,4-triazol-5-yl)thio]-N-(4-pyrrolidin-1-ylbutyl)acetamide is not fully understood, but it is believed to act as a histone deacetylase inhibitor. Histone deacetylases are enzymes that regulate gene expression by removing acetyl groups from histones, which can affect the accessibility of DNA. By inhibiting histone deacetylases, 2-[(3-methyl-1H-1,2,4-triazol-5-yl)thio]-N-(4-pyrrolidin-1-ylbutyl)acetamide may affect gene expression and lead to its various biochemical and physiological effects.
Biochemical and Physiological Effects:
2-[(3-methyl-1H-1,2,4-triazol-5-yl)thio]-N-(4-pyrrolidin-1-ylbutyl)acetamide has been shown to have various biochemical and physiological effects, including neuroprotective effects, anti-inflammatory effects, and anti-cancer effects. It has been shown to increase the expression of neurotrophic factors, which can promote the growth and survival of neurons. 2-[(3-methyl-1H-1,2,4-triazol-5-yl)thio]-N-(4-pyrrolidin-1-ylbutyl)acetamide has also been shown to inhibit the production of pro-inflammatory cytokines, which can contribute to the development of neurodegenerative diseases and cancer.

Advantages and Limitations for Lab Experiments

2-[(3-methyl-1H-1,2,4-triazol-5-yl)thio]-N-(4-pyrrolidin-1-ylbutyl)acetamide has several advantages for use in lab experiments, including its ability to cross the blood-brain barrier and its low toxicity. However, it also has limitations, including its limited solubility in water and its potential to interact with other compounds in the experimental system.

Future Directions

There are several future directions for research on 2-[(3-methyl-1H-1,2,4-triazol-5-yl)thio]-N-(4-pyrrolidin-1-ylbutyl)acetamide, including further studies on its mechanism of action, its potential applications in the treatment of neurological disorders and cancer, and its potential use as a therapeutic agent. Additionally, further studies are needed to determine the optimal dosage and administration of 2-[(3-methyl-1H-1,2,4-triazol-5-yl)thio]-N-(4-pyrrolidin-1-ylbutyl)acetamide for these applications.

Scientific Research Applications

2-[(3-methyl-1H-1,2,4-triazol-5-yl)thio]-N-(4-pyrrolidin-1-ylbutyl)acetamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have neuroprotective effects and may be useful in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. 2-[(3-methyl-1H-1,2,4-triazol-5-yl)thio]-N-(4-pyrrolidin-1-ylbutyl)acetamide has also been studied for its potential applications in cancer research, as it has been shown to inhibit the growth of cancer cells.